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Compound of Interest

Compound Name: N,N-Diethylacetamide

Cat. No.: B146632

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core thermodynamic properties
of N,N-Diethylacetamide (DEA). The information is compiled from various sources to assist
researchers, scientists, and professionals in drug development in understanding and utilizing
this compound effectively.

Physical and Chemical Properties

N,N-Diethylacetamide is a colorless to slightly yellow liquid at room temperature with a faint
odor.[1][2] It is a versatile aprotic solvent used in various chemical syntheses, including
pharmaceuticals and agrochemicals.[2][3]

Table 1: General and Physical Properties of N,N-Diethylacetamide
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Property Value Source(s)

Chemical Formula CeH13NO [2][4]

Molecular Weight 115.17 g/mol [31[5]

CAS Number 685-91-6 [4115][6]

Appearance C.:olc')rless to slightly yellow 213
liquid

Boiling Point 182-186 °C at 1013 hPa [21[51[6]171[8]

185.5 °C [1]

Melting Point <20°C [11[2]

-38 °C [3]

Flash Point 76 °C (closed cup) 516171

70.6 °C (closed cup)

[3]

70 °C [2]
170 °F [1]
Soluble in water, alcohol,
B ether, acetone, and benzene.
Solubility

[1] Miscible with water and

most organic solvents.[3]

(11318l

53.5 g/l in water

[4]

Refractive Index

14374 at17.4 °C

[1]

1.438-1.440

[2]

n20/D 1.440

[7]

1.44

[8]

Thermodynamic Data
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The following tables summarize key thermodynamic parameters for N,N-Diethylacetamide.
The data is critical for understanding the compound's behavior under various temperature and
pressure conditions.

Table 2: Density of N,N-Diethylacetamide

Temperature (°C) Density (g/lcm3) Source(s)
17 0.9130 [1]

20 0.91 [5][6]

25 0.925 [31[7]

Table 3: Vapor Pressure of N,N-Diethylacetamide

Temperature (°C) Vapor Pressure Source(s)
25 1.2 hPa [4][5][6]

35 2 mmHg [1112]

Not Specified 0.89 mmHg [1]

Table 4: Other Thermodynamic Properties of N,N-Diethylacetamide
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Property Value/Range Source(s)
o Data available from 255 K to
Enthalpy of Vaporization )
o 681 K (2 experimental data [9][10]
(Liquid to Gas) ]
points)
Heat Capacity at Saturation Data available from 250 K to ]
Pressure (Liquid) 667.38 K
Heat Capacity at Constant Data available from 200 K to ]

Pressure (Ideal Gas)

1000 K

Viscosity (Liquid)

Data available from 270 K to
680 K

[9]

Critical Temperature

Critically evaluated

recommendations available

[9]

Critical Pressure

Critically evaluated

recommendations available

[°]

Critical Density

Critically evaluated

recommendations available

[9]

Note: Specific values for enthalpy of vaporization and heat capacity require access to the full
NIST/TRC Web Thermo Tables.

Experimental Protocols

Detailed experimental protocols for determining the thermodynamic properties of N,N-

Diethylacetamide are not readily available in the public domain. However, standard

methodologies for amides and other organic liquids are applicable.

3.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common laboratory method is distillation.

o Apparatus: Distillation flask, condenser, thermometer, heating mantle, and receiving flask.
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e Procedure:

o

The N,N-Diethylacetamide sample is placed in the distillation flask with boiling chips.

o The apparatus is assembled, ensuring the thermometer bulb is positioned correctly at the
vapor outlet to the condenser.

o The sample is heated gently.

o The temperature is recorded when the liquid is boiling, and a steady stream of condensate
is collected in the receiving flask. This temperature is the boiling point at the measured
atmospheric pressure.

3.2. Determination of Heat Capacity by Calorimetry

Heat capacity, a measure of the amount of heat required to raise the temperature of a
substance by a certain amount, is typically determined using a calorimeter.

o Apparatus: A differential scanning calorimeter (DSC) or an adiabatic calorimeter.

e Procedure (using DSC):

o

A known mass of N,N-Diethylacetamide is hermetically sealed in a sample pan.
o An empty pan is used as a reference.

o The sample and reference pans are heated at a constant rate over the desired
temperature range.

o The difference in heat flow required to maintain the sample and reference at the same
temperature is measured.

o This heat flow difference is directly proportional to the heat capacity of the sample.
3.3. Synthesis of Amides

N,N-Diethylacetamide can be synthesized through the reaction of an acetic acid derivative
with diethylamine.[2] A general method for amide synthesis involves the direct condensation of
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a carboxylic acid and an amine under hydrothermal conditions.[11] This process, known as
pyrolysis, involves heating the salt formed from the amine and carboxylic acid to drive off water.
[12]

Visualizations
4.1. Phase Transitions of N,N-Diethylacetamide

The following diagram illustrates the phase transitions of N,N-Diethylacetamide as a function
of temperature.
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Phase Transitions of N,N-Diethylacetamide
Melting Vaporization

Solid > Liquid > Gas
(<-38°C) | (-38°C to 182-186°C) (>182-186°C)

Freezing Condensation
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Workflow for Boiling Point Determination

Apparatus Setup

Place DEA and boiling chips in distillation flask

Y

Assemble distillation apparatus

Y

Position thermometer correctly

Measurement
Y

Gently heat the flask

Y

Observe for boiling and condensation

Y

Record steady temperature

Result
Y

Recorded temperature is the boiling point
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Interrelation of Thermodynamic Properties

Heat Capacity (Cp)

Temperature (T)

ds = (Cp/T)dT

dG = -SdT Pressure (P)

dG = vdP

Gibbs Free Energy (G)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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